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Compound of Interest

Compound Name: GNE-3511

Cat. No.: B607683

Audience: Researchers, scientists, and drug development professionals.

Introduction:

GNE-3511 is a potent and selective dual leucine zipper kinase (DLK, MAP3K12) inhibitor with a
Ki of less than 0.5 nM.[1] It is a valuable tool for studying neurodegenerative diseases and
other cellular processes involving the DLK signaling pathway. This document provides a
detailed protocol for the preparation of a GNE-3511 stock solution in dimethyl sulfoxide
(DMSO0), ensuring accurate and reproducible experimental results.

Chemical Properties and Data

A summary of the key quantitative data for GNE-3511 is presented in the table below for easy
reference.
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Property Value Source
Molecular Formula C23H26F2N60 [L1121[31[4115]
Molecular Weight 440.49 g/mol [11[2][3]
CAS Number 1496581-76-0 [11[31[4][5][6]
Appearance Crystalline solid, yellow 3114171
Purity >98% (HPLC) [31[4][7]
Solubility in DMSO 6.25 mg/mL to 44 mg/mL [L13114117118]
Storage (Powder) 3 years at -20°C [1][8]
Storage (Stock Solution in 1 year at -80°C, 1-6 months at

DMSO) -20°C HIEIE)

Experimental Protocol: Preparation of a 10 mM
GNE-3511 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of GNE-3511 in DMSO. This
concentration is a common starting point for in vitro experiments.

Materials:

e GNE-3511 powder

¢ Anhydrous or high-purity Dimethyl Sulfoxide (DMSOQO)
e Microcentrifuge tubes or amber glass vials

o Calibrated analytical balance

o Calibrated micropipettes

» Vortex mixer

o Personal Protective Equipment (PPE): safety glasses, gloves, lab coat
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Procedure:

o Safety Precautions: Before starting, review the Safety Data Sheet (SDS) for GNE-3511 and
DMSO. Handle the compound and solvent in a well-ventilated area, preferably a chemical
fume hood. Wear appropriate PPE at all times.

e Determine the Required Mass of GNE-3511.:
o The molecular weight of GNE-3511 is 440.49 g/mol .

o To prepare a 10 mM (0.010 mol/L) stock solution, the required mass can be calculated
using the following formula: Mass (mg) = Desired Concentration (mM) x Volume (mL) x
Molecular Weight ( g/mol ) / 1000

o For example, to prepare 1 mL of a 10 mM stock solution: Mass (mg) = 10 mM x 1 mL x
440.49 g/mol / 1000 = 4.4049 mg

e Weighing GNE-3511.:
o Tare a clean, dry microcentrifuge tube or vial on the analytical balance.

o Carefully weigh out the calculated mass of GNE-3511 powder and record the exact
weight.

e Dissolving GNE-3511 in DMSO:

o Using a calibrated micropipette, add the appropriate volume of fresh, anhydrous DMSO to
the tube containing the GNE-3511 powder. For the example above, this would be 1 mL.
Note: Moisture-absorbing DMSO can reduce solubility.[1]

o Close the tube or vial securely.

o Vortex the solution until the GNE-3511 is completely dissolved. Gentle warming or
sonication may be used to aid dissolution if necessary.[8] Visually inspect the solution to
ensure there are no undissolved particulates.

» Aliquoting and Storage:
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o To avoid repeated freeze-thaw cycles, which can degrade the compound, it is
recommended to aliquot the stock solution into smaller, single-use volumes.

o Store the aliquots in tightly sealed tubes or vials at -80°C for long-term storage (up to 1
year) or at -20°C for shorter-term storage (1-6 months).[1][9]

Signaling Pathway and Experimental Workflow
Diagrams

The following diagrams illustrate the relevant signaling pathway for GNE-3511 and the
experimental workflow for preparing the stock solution.
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Caption: GNE-3511 inhibits the DLK signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.selleckchem.com/products/gne-3511.html
https://www.axonmedchem.com/3625-gne-3511
https://www.sigmaaldrich.com/US/en/product/mm/533168
https://www.caymanchem.com/product/19174/gne-3511
https://www.medkoo.com/products/6935
https://www.raybiotech.com/gne-3511-332-11368
https://www.sigmaaldrich.com/HK/zh/product/mm/533168
https://www.targetmol.com/compound/gne-3511
https://www.medchemexpress.com/GNE-3511.html
https://www.benchchem.com/product/b607683#preparing-gne-3511-stock-solution-in-dmso
https://www.benchchem.com/product/b607683#preparing-gne-3511-stock-solution-in-dmso
https://www.benchchem.com/product/b607683#preparing-gne-3511-stock-solution-in-dmso
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b607683?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607683?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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